Primary Amide Hydrogen-Bond Donor Capacity vs. N-Methyl Analog: Implications for Target Engagement
5-Cyclopropoxy-6-ethylpicolinamide (MW 206.24) retains a primary amide group (-CONH2) at the 2-position of the pyridine ring, providing two hydrogen-bond donor (HBD) sites. Its closest N-methyl analog, 5-cyclopropoxy-6-ethyl-N-methylpicolinamide (CAS 1243376-48-8, MW 220.27), replaces one amide proton with a methyl group, reducing the HBD count from 2 to 1 . In IDO1 inhibitor SAR, the primary amide NH2 group has been shown to participate in critical hydrogen-bond interactions within the heme-binding pocket, and N-methylation of this position in related picolinamide series has been associated with reductions in inhibitory potency exceeding 10-fold in recombinant human IDO1 enzymatic assays [1]. While direct head-to-head IC50 data for this specific pair is not publicly available, the class-level inference from structurally analogous picolinamide IDO inhibitor series supports that the primary amide form provides superior target engagement potential relative to its N-methyl congener.
| Evidence Dimension | Hydrogen-bond donor count and predicted target engagement capacity |
|---|---|
| Target Compound Data | Primary amide; 2 HBD sites; MW 206.24 |
| Comparator Or Baseline | 5-Cyclopropoxy-6-ethyl-N-methylpicolinamide (CAS 1243376-48-8): N-methyl amide; 1 HBD site; MW 220.27 |
| Quantified Difference | Reduction of 1 HBD site upon N-methylation; class-level SAR indicates >10-fold potency loss for N-methylation of primary amide in related picolinamide IDO1 inhibitor series |
| Conditions | Structural comparison; class-level SAR inference from recombinant human IDO1 enzymatic assays on analogous picolinamide scaffolds (see Röhrig et al., J. Med. Chem. 2015) |
Why This Matters
For procurement decisions, the primary amide form should be selected over the N-methyl analog when hydrogen-bond-mediated target engagement is a critical parameter, as the additional HBD site is structurally linked to higher IDO1 binding affinity in picolinamide chemotypes.
- [1] Röhrig UF, Majjigapu SR, Vogel P, et al. Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. J Med Chem. 2015;58(24):9421-9437. doi:10.1021/acs.jmedchem.5b00326. Review of IDO1 inhibitor SAR including hydrogen-bond interactions in the heme-binding pocket and the impact of amide modifications on inhibitory potency. View Source
